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Compound of Interest

Compound Name: 1-Bromoethanol

Cat. No.: B8688067

Essential Safety and Handling Guide for 1-
Bromoethanol

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for handling 1-Bromoethanol. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and proper disposal. Given the limited availability of a specific Safety Data Sheet
(SDS) for 1-Bromoethanol, this guidance is informed by safety information for structurally
similar and isomeric compounds, such as 2-Bromoethanol. Handle this compound with extreme
caution and assume it is hazardous.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromoethanol is presumed to be a reactive and toxic substance. The primary hazards
include severe skin burns, eye damage, and toxicity if swallowed, inhaled, or in contact with
skin.[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
full-face shield.[3][4]

To protect against splashes
and vapors that can cause

serious eye damage.[1][2]

Skin and Body Protection

A flame-resistant lab coat worn
over full-length clothing.[3]
Chemically resistant gloves
(e.g., nitrile or butyl rubber).[1]
[31[4]

To prevent skin contact, which
can cause severe burns and
toxicity.[1][2] A lab coat
provides a barrier against

spills.

Use only in a well-ventilated
chemical fume hood.[1][5] If
ventilation is inadequate, a
NIOSH/MSHA-approved

respirator with an organic

) ) To prevent the inhalation of
Respiratory Protection ,
toxic vapors.[1][2]

vapor cartridge is required.[1]

[3]

Operational Plan: Step-by-Step Handling Procedure

1.

Pre-Operational Checks:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible.[6]
Assemble all necessary equipment and reagents before handling the compound.

Confirm that a designated and properly labeled hazardous waste container is available.[7]

. Donning PPE:

Put on a flame-resistant lab coat over full-length clothing.

Wear chemical safety goggles.

Don the appropriate chemically resistant gloves (e.qg., nitrile).[1]
If a significant splash risk exists, wear a full-face shield.[8]

. Handling 1-Bromoethanol:

Conduct all work within a chemical fume hood to minimize vapor inhalation.[1][5]
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» Avoid direct contact with skin and eyes.[9]

» Keep the container tightly closed when not in use.[5][9]

e Avoid heating the compound unless specified by a validated protocol, and do so with
extreme caution.[3]

» Ground and bond containers and receiving equipment to prevent static discharges if large
quantities are used.[10]

4. Post-Handling Procedures:

o Decontaminate all surfaces and equipment that may have come into contact with 1-
Bromoethanol.

o Properly dispose of all contaminated materials (e.g., gloves, pipette tips) as hazardous
waste.[1][7]

e Remove PPE in the correct order to avoid cross-contamination.

e Wash hands and any exposed skin thoroughly with soap and water after handling.[10][11]

Disposal Plan

All waste containing 1-Bromoethanol and any contaminated materials must be treated as
hazardous waste.[1][7]

1. Waste Segregation:

» Collect all 1-Bromoethanol waste in a designated container for "Halogenated Organic
Waste".[7]
e Do not mix with non-halogenated waste.[7]

2. Container Management:

o Use a clearly labeled, sealed, and appropriate container for the waste.[1][3]
o Keep the waste container closed except when adding waste.
o Store the container in a designated and secure Satellite Accumulation Area (SAA).[7]

3. Final Disposal:

» Dispose of the waste through an approved hazardous waste disposal facility.[1][3]

e Do not dispose of 1-Bromoethanol down the drain or in regular trash.[3][5]

e For empty containers, triple rinse with a suitable solvent (e.g., acetone or ethanol). The first
rinsate must be collected as halogenated organic waste.[7]
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Quantitative Data

Note: The following data is for the structural isomer 2-Bromoethanol, as a comprehensive SDS
for 1-Bromoethanol is not readily available. Properties are expected to be similar but may not

be identical.
Property Value
Molecular Formula C2HsBrO[5][12]
Molecular Weight 124.96 g/mol [12]
Appearance Yellow Liquid[5]
Odor Sweet[5]
CAS Number 540-51-2 (for 2-Bromoethanol)[5]

Workflow for Handling 1-Bromoethanol
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Caption: Workflow for the safe handling and disposal of 1-Bromoethanol.

Workflow for Safe Handling of 1-Bromoethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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